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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B15564401

Get Quote

Technical Support Center: TS 155-2
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of TS 155-2, a macrocyclic lactone

inhibitor of thrombin-stimulated calcium entry. Find answers to frequently asked questions and

troubleshoot common issues to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is TS 155-2 and what is its primary mechanism of action?

A1: TS 155-2, also known as JBIR-100, is a macrocyclic lactone produced by Streptomyces

species. Its primary known mechanism of action is the inhibition of thrombin-stimulated calcium

(Ca2+) entry into cells. Thrombin activates G protein-coupled receptors (GPCRs), leading to an

increase in intracellular Ca2+ through both release from internal stores and influx from the

extracellular environment. TS 155-2 specifically blocks this thrombin-evoked Ca2+ influx.[1]

Q2: What are the recommended storage and handling conditions for TS 155-2?
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A2: Proper storage and handling are critical to prevent the degradation of TS 155-2. Please

refer to the table below for a summary of recommended conditions.

Parameter Recommendation Rationale

Storage Temperature -20°C
Ensures long-term stability of

the solid compound.

Form Solid
Supplied as a solid for optimal

stability.

Solvents DMSO, DMF, Ethanol
TS 155-2 is soluble in these

organic solvents.

Stock Solution Preparation

Purge solvent with an inert gas

(e.g., argon or nitrogen) before

dissolving the compound.

Minimizes oxidation of the

compound in solution.

Long-term Solution Storage

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

Prevents degradation from

repeated temperature changes

and exposure to water.

Q3: In which experimental systems can TS 155-2 be used?

A3: TS 155-2 is suitable for a variety of in vitro cell-based assays where the modulation of

thrombin-induced calcium signaling is under investigation. This includes, but is not limited to,

studies involving platelets, endothelial cells, smooth muscle cells, and other cell types that

respond to thrombin.

Q4: What is the known stability of TS 155-2?

A4: When stored as a solid at -20°C, TS 155-2 is stable for at least four years. However, its

stability in solution is dependent on the solvent, storage conditions, and experimental

environment. For instance, gradual isomerization or degradation has been observed over

several days at approximately 22°C in deuterated methanol (CD3OD).[2]

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments with TS 155-2.
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent or no inhibitory

effect of TS 155-2

Compound Degradation: -

Improper storage of solid

compound or stock solutions. -

Repeated freeze-thaw cycles

of stock solutions. - Exposure

of solutions to room

temperature for extended

periods. - Presence of acidic

conditions in the experimental

medium.

- Verify Storage: Ensure the

solid compound has been

stored at -20°C. Prepare fresh

stock solutions from the solid. -

Aliquot Solutions: Prepare

single-use aliquots of your

stock solution to avoid freeze-

thaw cycles. - Maintain

Temperature: Keep stock

solutions on ice when in use

and return to -20°C or -80°C

storage promptly. - pH Control:

Ensure the pH of your

experimental buffer is neutral

and stable. Under mildly acidic

conditions, TS 155-2 can

undergo rapid decomposition,

including the elimination of its

fumarate moiety.[2]

Solvent-Related Issues: -

Precipitation of TS 155-2 upon

dilution into aqueous buffers. -

DMSO artifacts interfering with

the assay.

- Optimize Dilution: When

diluting the DMSO stock into

your aqueous experimental

medium, ensure rapid and

thorough mixing. Consider

vortexing or sonicating briefly.

Do not exceed a final DMSO

concentration of 0.5% in your

assay, as higher

concentrations can have direct

effects on cells. - Solvent

Controls: Always include a

vehicle control (e.g., DMSO

alone at the same final

concentration) in your
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experiments to account for any

solvent effects.

Variability in results between

experiments

Inconsistent Cell Health or

Density: - Cells are over-

confluent or have been

passaged too many times. -

Inconsistent cell seeding

density.

- Standardize Cell Culture: Use

cells within a consistent

passage number range.

Ensure cells are healthy and in

the logarithmic growth phase

before starting the experiment.

Seed cells at a consistent

density for all experiments.

Assay Conditions: -

Fluctuations in temperature or

CO2 levels. - Variation in

incubation times.

- Control Environment: Ensure

consistent temperature and

CO2 levels throughout the

experiment. Use a calibrated

incubator. - Standardize

Protocols: Adhere strictly to the

same incubation times for all

treatments and controls.

Unexpected cellular responses
Off-target effects of TS 155-2

or its degradation products.

- Dose-Response Curve:

Perform a dose-response

experiment to determine the

optimal concentration of TS

155-2 for your specific cell type

and assay. This can help

minimize potential off-target

effects at higher

concentrations. - Purity Check:

If degradation is suspected,

consider analytical methods

like HPLC to check the purity

of your TS 155-2 stock.

Experimental Protocols
Protocol 1: Preparation of TS 155-2 Stock Solution
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Allow the vial of solid TS 155-2 to equilibrate to room temperature before opening.

Prepare a stock solution by dissolving the solid TS 155-2 in an appropriate solvent (e.g.,

DMSO) to a concentration of 1-10 mM. To minimize oxidation, it is recommended to use a

solvent that has been purged with an inert gas like argon or nitrogen.

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -20°C or -80°C.

Protocol 2: Thrombin-Induced Calcium Influx Assay

Cell Preparation:

Plate cells (e.g., HEK293 cells expressing a thrombin receptor or primary endothelial cells)

in a 96-well black, clear-bottom plate at a suitable density and allow them to adhere

overnight.

Wash the cells once with a physiological buffer (e.g., Hanks' Balanced Salt Solution with

calcium and magnesium).

Dye Loading:

Load the cells with a calcium indicator dye (e.g., Fluo-4 AM) according to the

manufacturer's instructions. This typically involves incubating the cells with the dye for 30-

60 minutes at 37°C.

Wash the cells twice with the physiological buffer to remove excess dye.

Compound Incubation:

Prepare working solutions of TS 155-2 and a vehicle control (DMSO) by diluting the stock

solutions in the physiological buffer.

Add the working solutions to the respective wells and incubate for a predetermined time

(e.g., 15-30 minutes) at 37°C.
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Measurement of Calcium Influx:

Use a fluorescence plate reader equipped with an automated injection system.

Set the plate reader to measure fluorescence at the appropriate excitation and emission

wavelengths for the chosen calcium indicator (e.g., 485 nm excitation and 520 nm

emission for Fluo-4).

Establish a baseline fluorescence reading for each well.

Inject a solution of thrombin (at a pre-determined optimal concentration) into each well

while continuously recording the fluorescence signal.

Continue recording the fluorescence for several minutes to capture the peak and

subsequent changes in intracellular calcium levels.

Data Analysis:

Normalize the fluorescence data to the baseline reading for each well (F/F0).

Calculate the peak fluorescence response or the area under the curve to quantify the

calcium influx.

Compare the response in TS 155-2-treated wells to the vehicle control to determine the

extent of inhibition.

Visualizations
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Caption: Thrombin signaling pathway leading to increased intracellular calcium and the point of

inhibition by TS 155-2.
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Caption: General experimental workflow for a thrombin-induced calcium influx assay using TS
155-2.
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Click to download full resolution via product page

Caption: A logical troubleshooting workflow for addressing inconsistent results with TS 155-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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